Cas no 650628-19-6 (5-amino-1-(2-methoxyphenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-amino-1-(2-methoxyphenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 650628-19-6
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• MDL: MFCD00128342
• CID: 408423
• PubChem ID: 12150560
• Update Time: 2025-04-19

5-amino-1-(2-methoxyphenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(2-methoxyphenyl)-
• 5-amino-1-(2-methoxyphenyl)pyrazole-4-carbonitrile
• 5-amino-1-(2-methoxyphenyl)-1H-pyrazole-4-carbonitrile
• EN300-295379
• BVTDTJIVDSFGOW-UHFFFAOYSA-N
• AKOS012333309
• SCHEMBL1457153
• Z1080445518
• CS-0244831
• DTXSID70478616
• 650628-19-6

• MDL： MFCD00128342
• Inchi： 1S/C11H10N4O/c1-16-10-5-3-2-4-9(10)15-11(13)8(6-12)7-14-15/h2-5,7H,13H2,1H3
• InChI Key： BVTDTJIVDSFGOW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1C(=C(C#N)C=N1)N

Computed Properties

• Exact Mass: 214.0856
• Monoisotopic Mass: 214.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• PSA: 76.86